Cas no 68141-12-8 (Propyl 3-(4-methoxyphenyl)acrylate)

• Product Name: Propyl 3-(4-methoxyphenyl)acrylate
• CAS No: 68141-12-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 969124
• PubChem ID: 5385641
• Update Time: 2025-05-19

Propyl 3-(4-methoxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Propyl 3-(4-methoxyphenyl)acrylate
• propyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• propyl p-methoxycinnamate
• 3-(4-Methoxyphenyl)-2-propenoic acid,propyl ester
• 4-methoxycinnamic acid propyl ester
• 4-methoxy-trans-cinnamic acid propyl ester
• 4-Methoxy-trans-zimtsaeure-propylester
• EINECS 268-833-4
• p-methoxycinnamic acid propyl ester
• propyl 4-methoxycinnamate
• 3-(4-methoxyphenyl)-2-propenoic aci propyl ester
• NSC 408330
• Solprotex III
• N-PROPYL-PARA-METHOXYCINNAMATE
• UNII-S831TY24TU
• S831TY24TU
• Solpotrex I
• propyl-4-methoxycinnamate
• Q27289029
• 68141-12-8
• NS00036447
• PROPYL METHOXYCINNAMATE
• Propyl3-(4-methoxyphenyl)acrylate
• NSC408330
• 3-(4-Methoxyphenyl)-2-propenoic acid, propyl ester
• AI3-05549
• NSC-408330
• SCHEMBL39354
• DTXSID4071186
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, propyl ester
• WZXKPNYMUZGZIA-RMKNXTFCSA-N

• Inchi： 1S/C13H16O3/c1-3-10-16-13(14)9-6-11-4-7-12(15-2)8-5-11/h4-9H,3,10H2,1-2H3/b9-6+
• InChI Key： WZXKPNYMUZGZIA-RMKNXTFCSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)OC)=O)CCC

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.061
• Melting Point: 13-14 ºC
• Boiling Point: 340 ºC
• Flash Point: 141 ºC
• Refractive Index: 1.5706
• PSA: 35.53000
• LogP: 2.66160

Additional information on Propyl 3-(4-methoxyphenyl)acrylate

Propyl 3-(4-methoxyphenyl)acrylate (CAS No. 68141-12-8): A Versatile Intermediate in Modern Chemical Synthesis

Propyl 3-(4-methoxyphenyl)acrylate, identified by its CAS number 68141-12-8, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This ester derivative of acrylic acid features a phenyl ring substituted with a methoxy group at the para position, making it a valuable intermediate in the synthesis of various bioactive molecules. The structural uniqueness of Propyl 3-(4-methoxyphenyl)acrylate lends itself to diverse applications, particularly in the development of novel pharmaceuticals and advanced materials.

The compound's molecular structure, characterized by a flexible acrylate moiety and an electron-donating methoxy group, enhances its reactivity in polymerization and functionalization processes. Recent studies have highlighted its role in the synthesis of biodegradable polymers, which are increasingly sought after for their environmental benefits and biomedical applications. The acrylate group's ability to undergo radical polymerization makes it an ideal candidate for creating cross-linked networks with tailored properties.

In pharmaceutical research, Propyl 3-(4-methoxyphenyl)acrylate has been explored as a precursor for various drug candidates. Its aromatic ring system provides a scaffold for further functionalization, enabling the attachment of pharmacophores that target specific biological pathways. For instance, derivatives of this compound have shown promise in the development of anti-inflammatory agents and neuroprotective drugs. The methoxy group at the para position of the phenyl ring not only influences the electronic properties of the molecule but also enhances its solubility in polar solvents, facilitating its use in solution-based reactions.

The compound's utility extends beyond pharmaceuticals into the realm of agrochemicals and specialty chemicals. Researchers have leveraged its reactivity to synthesize novel pesticides and herbicides that exhibit improved efficacy and reduced environmental impact. The acrylate functionality allows for the creation of polymer-bound agrochemicals that release active ingredients slowly, ensuring prolonged protection for crops while minimizing waste.

Advances in synthetic methodologies have further expanded the applications of Propyl 3-(4-methoxyphenyl)acrylate. Techniques such as metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents onto its aromatic ring, leading to a library of structurally diverse compounds. These derivatives have been investigated for their potential in photodynamic therapy and as photosensitizers due to their ability to absorb light at specific wavelengths and generate reactive oxygen species.

The chemical industry has also recognized the value of Propyl 3-(4-methoxyphenyl)acrylate in producing high-performance coatings and adhesives. Its incorporation into polymer matrices enhances mechanical strength and thermal stability, making it suitable for industrial applications where durability is paramount. Additionally, its compatibility with other monomers allows for the creation of hybrid materials with enhanced functionalities, such as self-healing coatings that can repair minor damages autonomously.

In conclusion, Propyl 3-(4-methoxyphenyl)acrylate (CAS No. 68141-12-8) stands as a versatile building block in modern chemical synthesis. Its unique structural features enable a wide range of applications, from pharmaceuticals to advanced materials, driven by ongoing research and innovation. As synthetic chemistry continues to evolve, the potential uses of this compound are likely to expand even further, solidifying its importance in both academic research and industrial applications.